Cas no 69881-92-1 (Naphthalene,2,3,6,7-tetrabromo-)
69881-92-1 structure
Product Name:Naphthalene,2,3,6,7-tetrabromo-
CAS No:69881-92-1
MF:C10H4Br4
MW:443.754759788513
CID:507188
PubChem ID:50918
Update Time:2025-04-19
Naphthalene,2,3,6,7-tetrabromo- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,2,3,6,7-tetrabromo-
- 2,3,6,7-Tetrabromonaphthalene
- 69881-92-1
- DTXSID90220159
- NAPHTHALENE, 2,3,6,7-TETRABROMO-
-
- Inchi: 1S/C10H4Br4/c11-7-1-5-2-9(13)10(14)4-6(5)3-8(7)12/h1-4H
- InChI Key: ZWEYMNHQUMTRGY-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=CC(=C(C=C2C=1)Br)Br)Br
Computed Properties
- Exact Mass: 439.70452
- Monoisotopic Mass: 439.704651
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 5.9
Experimental Properties
- Density: 2.356
- Boiling Point: 445.7°C at 760 mmHg
- Flash Point: 215.7°C
- Refractive Index: 1.726
- PSA: 0
Naphthalene,2,3,6,7-tetrabromo- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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